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Compound of Interest

Compound Name: Ravoxertinib besylate

CAS No.: 1817728-45-2

Cat. No.: B12276182

Get Quote

This guide provides an in-depth analysis of ravoxertinib besylate (also known as GDC-0994),

a potent and selective inhibitor of extracellular signal-regulated kinases 1 and 2 (ERK1/2). As a

critical node in the mitogen-activated protein kinase (MAPK) signaling pathway, ERK plays a

pivotal role in the proliferation and survival of various cancer cells, making it a compelling target

for therapeutic intervention. This document is intended for researchers, scientists, and drug

development professionals, offering a detailed examination of the compound's chemical

properties, mechanism of action, and preclinical and clinical development.

Chemical Identity and Physicochemical Properties
Ravoxertinib is a synthetic organic small molecule.[1] The besylate salt form, ravoxertinib
besylate, enhances the compound's pharmaceutical properties.

Chemical Structure and Nomenclature
The chemical structure of ravoxertinib features a pyridinone core with substitutions that

facilitate its potent and selective inhibition of ERK1/2.
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IUPAC Name (Ravoxertinib): 1-[(1S)-1-(4-chloro-3-fluorophenyl)-2-hydroxyethyl]-4-[2-[(2-

methylpyrazol-3-yl)amino]pyrimidin-4-yl]pyridin-2-one[2]

IUPAC Name (Ravoxertinib Besylate): benzenesulfonic acid;1-[(1S)-1-(4-chloro-3-

fluorophenyl)-2-hydroxyethyl]-4-[2-[(2-methylpyrazol-3-yl)amino]pyrimidin-4-yl]pyridin-2-

one[3]

CAS Number (Ravoxertinib): 1453848-26-4[2][4]

CAS Number (Ravoxertinib Besylate): 1817728-45-2[3][5]

Other Synonyms: GDC-0994, RG-7842[2][6]

Physicochemical Data
A summary of the key physicochemical properties of ravoxertinib and its besylate salt is

presented in the table below. This data is crucial for formulation development and for

understanding the compound's behavior in biological systems.

Property Ravoxertinib
Ravoxertinib
Besylate

Reference(s)

Molecular Formula C21H18ClFN6O2 C27H24ClFN6O5S [4][5]

Molecular Weight 440.86 g/mol 599.04 g/mol [4][5]

Appearance White to yellow solid Not specified [4]

Solubility DMSO: ≥ 35 mg/mL Not specified [4][7]

Storage (Powder)
3 years at -20°C, 2

years at 4°C
Not specified [4]

Storage (in Solvent)
2 years at -80°C, 1

year at -20°C
Not specified [4]

Mechanism of Action and Biological Activity
Ravoxertinib is a highly selective and potent inhibitor of the ERK1 and ERK2 kinases, which

are the final kinases in the MAPK signaling cascade.[8] This pathway is frequently dysregulated
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in human cancers due to mutations in upstream components like BRAF and RAS, leading to

uncontrolled cell growth and survival.[9]

The MAPK/ERK Signaling Pathway
The MAPK/ERK pathway is a crucial intracellular signaling cascade that transduces signals

from a wide array of extracellular stimuli to regulate fundamental cellular processes. The core

of this pathway consists of a three-tiered kinase cascade: a MAP kinase kinase kinase (e.g.,

RAF), a MAP kinase kinase (MEK1/2), and a MAP kinase (ERK1/2).
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Fig. 1: Simplified MAPK/ERK signaling pathway and the inhibitory action of ravoxertinib.
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In Vitro Potency and Selectivity
Ravoxertinib demonstrates potent inhibitory activity against ERK1 and ERK2 in biochemical

assays.[4] It also effectively inhibits the phosphorylation of the downstream ERK substrate,

p90RSK, in cellular assays.[4][10]

Target IC50 Assay Type Reference(s)

ERK1 1.1 nM Cell-free [10]

ERK2 0.3 nM Cell-free [10]

ERK1 (cellular) 6.1 nM Not specified [4]

ERK2 (cellular) 3.1 nM Not specified [4]

p90RSK 12 nM
PMA-stimulated

HepG2 cells
[4]

BRAF V600E mutant

A375 cells
0.14 µM

Phosphorylated RSK

levels
[10]

The high selectivity of ravoxertinib for ERK1/2 minimizes off-target effects, a desirable

characteristic for a clinical candidate.

Synthesis and Manufacturing
The process development for the multi-kilogram scale synthesis of ravoxertinib besylate has

been reported, achieving a 41% overall yield in 7 steps.[6] Key features of the synthesis

include a biocatalytic asymmetric ketone reduction and a regioselective nucleophilic aromatic

substitution.[6]

A generalized workflow for the synthesis is outlined below:

Ravoxertinib Besylate Synthesis

Starting Materials Intermediate I
(via Biocatalytic Reduction)

Intermediate II
(Protected Alcohol)

Intermediate III
(Coupling Reaction)

Ravoxertinib Free Base
(Deprotection)

Ravoxertinib Besylate
(Salt Formation)
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Fig. 2: High-level workflow for the synthesis of ravoxertinib besylate.

A detailed step-by-step protocol for one of the key coupling reactions is as follows:[6]

Protocol: Synthesis of a Key Intermediate

Charge a 100 L reaction vessel with 18 kg of THF.

With medium agitation, add 4.2 kg of Intermediate I and 0.91 kg of 1-methyl-1H-pyrazol-5-

amine, followed by the remaining 21 kg of THF.

Cool the resulting slurry to -40°C.

Slowly add 14.9 kg of LiHMDS (1.0 M in THF), maintaining the internal temperature below

-30°C.

Hold the reaction at -35 to -40°C for 20 minutes.

Monitor the reaction progress by HPLC until >99% conversion is achieved.

Quench the reaction at the same temperature by slowly adding 16.7 kg of a phosphoric acid

solution (3.7 kg of 85% H3PO4 in 13 kg of water), keeping the internal temperature below

30°C.

Dilute the mixture with 17 kg of EtOAc for subsequent workup and purification.

Preclinical and Clinical Development
Ravoxertinib has undergone extensive preclinical evaluation and has advanced into Phase I

clinical trials.

Preclinical Efficacy
Daily oral administration of ravoxertinib has demonstrated significant single-agent activity in

multiple in vivo cancer models, including those with KRAS and BRAF mutations.[4][9] Studies

in xenograft mouse models have shown that ravoxertinib selectively inhibits tumor growth in
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BRAF mutant cancers.[11][12] A 10 mg/kg oral dose in CD-1 mice was sufficient to achieve the

desired target engagement for at least 8 hours.[4]

Clinical Trials
Ravoxertinib has been evaluated in Phase I clinical trials for patients with locally advanced or

metastatic solid tumors.[2] These studies aimed to determine the safety, tolerability, and

recommended Phase II dose of ravoxertinib.[11][12] The trials have included patients with

various cancer types, such as non-small cell lung cancer, colorectal cancer, and melanoma.[4]

[10]

Conclusion
Ravoxertinib besylate is a promising, orally bioavailable, and highly selective ERK1/2 inhibitor

with demonstrated preclinical activity in cancers harboring MAPK pathway mutations. Its well-

defined chemical properties and mechanism of action provide a strong rationale for its

continued clinical development. The insights presented in this guide offer a comprehensive

technical overview to support further research and development efforts for this targeted

therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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